molecular formula C19H26N2 B252713 N-[4-(diethylamino)benzyl]-N-(2-phenylethyl)amine

N-[4-(diethylamino)benzyl]-N-(2-phenylethyl)amine

Cat. No. B252713
M. Wt: 282.4 g/mol
InChI Key: UZJATZQIIPVZRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(diethylamino)benzyl]-N-(2-phenylethyl)amine is a chemical compound that belongs to the class of phenethylamines. It is commonly known as N,N-DEPEA and is used in various scientific research applications. This compound has gained significant attention in recent years due to its potential therapeutic effects on various health conditions.

Mechanism of Action

The exact mechanism of action of N,N-DEPEA is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of various neurotransmitters, such as dopamine, serotonin, and norepinephrine. It is also believed to have an affinity for the sigma-1 receptor, which is involved in various physiological processes, including pain perception, memory, and mood regulation.
Biochemical and Physiological Effects:
N,N-DEPEA has been shown to have various biochemical and physiological effects. It has been found to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which are involved in mood regulation. Additionally, it has been shown to have analgesic effects by modulating the levels of various neurotransmitters involved in pain perception. N,N-DEPEA has also been found to have antioxidant properties, which may have potential therapeutic effects on various health conditions.

Advantages and Limitations for Lab Experiments

N,N-DEPEA has various advantages and limitations for lab experiments. One of the advantages of using N,N-DEPEA in lab experiments is its potential therapeutic effects on various health conditions. Additionally, it has a high affinity for the sigma-1 receptor, which makes it a potential diagnostic tool for various health conditions. However, one of the limitations of using N,N-DEPEA in lab experiments is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are various future directions for the study of N,N-DEPEA. One of the future directions is to further investigate its potential therapeutic effects on various health conditions, such as Parkinson's disease, Alzheimer's disease, and schizophrenia. Additionally, further research is needed to understand the exact mechanism of action of N,N-DEPEA and its biochemical and physiological effects. Another future direction is to develop more efficient and cost-effective synthesis methods for N,N-DEPEA.
Conclusion:
N,N-DEPEA is a chemical compound that has gained significant attention in recent years due to its potential therapeutic effects on various health conditions. It has been extensively studied for its antidepressant, anxiolytic, and analgesic effects in animal studies. Additionally, it has been shown to have potential therapeutic effects on Parkinson's disease, Alzheimer's disease, and schizophrenia. N,N-DEPEA has various advantages and limitations for lab experiments, and there are various future directions for its study. Further research is needed to fully understand the potential therapeutic effects of N,N-DEPEA and its mechanism of action.

Synthesis Methods

The synthesis of N,N-DEPEA involves the reaction of 4-(diethylamino)benzaldehyde with 2-phenylethylamine in the presence of a reducing agent. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity. The synthesis of N,N-DEPEA is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N,N-DEPEA has been extensively studied for its potential therapeutic effects on various health conditions. It has been found to exhibit antidepressant, anxiolytic, and analgesic effects in animal studies. Additionally, it has been shown to have potential therapeutic effects on Parkinson's disease, Alzheimer's disease, and schizophrenia. N,N-DEPEA has also been studied for its potential use as a diagnostic tool for various health conditions.

properties

Product Name

N-[4-(diethylamino)benzyl]-N-(2-phenylethyl)amine

Molecular Formula

C19H26N2

Molecular Weight

282.4 g/mol

IUPAC Name

N,N-diethyl-4-[(2-phenylethylamino)methyl]aniline

InChI

InChI=1S/C19H26N2/c1-3-21(4-2)19-12-10-18(11-13-19)16-20-15-14-17-8-6-5-7-9-17/h5-13,20H,3-4,14-16H2,1-2H3

InChI Key

UZJATZQIIPVZRU-UHFFFAOYSA-N

SMILES

CCN(CC)C1=CC=C(C=C1)CNCCC2=CC=CC=C2

Canonical SMILES

CCN(CC)C1=CC=C(C=C1)CNCCC2=CC=CC=C2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.